Cas no 145440-86-4 (3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl-)
145440-86-4 structure
Product Name:3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl-
CAS No:145440-86-4
MF:C17H14N2O2
MW:278.305263996124
CID:184792
PubChem ID:3073008
Update Time:2025-04-19
3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl-
- 3-Isoxazolecarboxamide, N-(1,1'-biphenyl)-2-yl-5-methyl-
- BRN 5818605
- N-(1,1'-Biphenyl)-2-yl-5-methyl-3-isoxazolecarboxamide
- N-biphenyl-2-yl-5-methylisoxazole-3-carboxamide
- Z26544501
- DTXSID60932595
- 5-methyl-N-(2-phenylphenyl)-1,2-oxazole-3-carboxamide
- N-([1,1'-Biphenyl]-2-yl)-5-methylisoxazole-3-carboxamide
- 145440-86-4
- AKOS003391564
- N-{[1,1'-BIPHENYL]-2-YL}-5-METHYL-1,2-OXAZOLE-3-CARBOXAMIDE
- N-([1,1'-Biphenyl]-2-yl)-5-methyl-1,2-oxazole-3-carboxamide
-
- Inchi: 1S/C17H14N2O2/c1-12-11-16(19-21-12)17(20)18-15-10-6-5-9-14(15)13-7-3-2-4-8-13/h2-11H,1H3,(H,18,20)
- InChI Key: KFJJOVARXGKNFZ-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(NC2=CC=CC=C2C2C=CC=CC=2)=O)=N1
Computed Properties
- Exact Mass: 280.12128
- Monoisotopic Mass: 278.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 41.57
3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
145440-86-4 (3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk